Cas no 1806745-23-2 (Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806745-23-2
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4834871
• Update Time: 2025-06-13

Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H7F6NO4/c1-20-6(18)3-4-2-5(21-10(14,15)16)17-8(7(4)19)9(11,12)13/h2,19H,3H2,1H3
• InChI Key： DXCCPVBXDDWQDG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)OC(F)(F)F)CC(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate

Recent Advances in the Study of Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate (CAS: 1806745-23-2)

In recent years, the compound Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate (CAS: 1806745-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the compound's structural features, such as the presence of electron-withdrawing groups, have been leveraged to enhance its stability and bioavailability, making it a viable candidate for further drug development.

Biological evaluations of this compound have revealed its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. In vitro studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are critical targets in the treatment of conditions like rheumatoid arthritis and Alzheimer's disease. These findings underscore the compound's potential as a multi-target therapeutic agent.

Furthermore, preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate. The compound exhibits favorable absorption and distribution profiles, with minimal off-target effects observed in animal models. These results suggest that it could be a promising candidate for further clinical trials, particularly in the development of novel anti-inflammatory and neuroprotective therapies.

In conclusion, the latest research on Methyl 3-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetate (CAS: 1806745-23-2) highlights its significant potential in the pharmaceutical industry. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable compound for future drug discovery efforts. Continued research is warranted to fully elucidate its mechanisms of action and to explore its therapeutic applications in greater depth.